4-Cyclopropoxy-2-iodo-N-methylbenzamide

• Molecular Formula: C11H12INO2
• Molecular Weight: 317.12 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-iodo-N-methylbenzamide
• InChI: InChI=1S/C11H12INO2/c1-13-11(14)9-5-4-8(6-10(9)12)15-7-2-3-7/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key: NZCCYJPTDQYHJX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)OC2CC2)I

Description

4-Cyclopropoxy-2-iodo-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the para position (C4), an iodine atom at the ortho position (C2), and a methyl group attached to the amide nitrogen. The molecular formula is inferred as C₁₁H₁₂INO₂, with a molecular weight of 345.13 g/mol. Its physicochemical properties, such as solubility and stability, are likely influenced by the electron-withdrawing iodine atom and the steric bulk of the cyclopropoxy group .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 4-cyclopropoxy-2-iodoaniline with methyl isocyanate under controlled conditions to form the desired benzamide .

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-2-iodo-N-methylbenzamide are not widely documented, the compound is generally produced in small quantities for research purposes. The production process involves standard organic synthesis techniques, including purification steps such as recrystallization and chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-iodo-N-methylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: The presence of the iodine atom makes it suitable for coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide can be used under mild conditions.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and bases like potassium carbonate are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield an azide derivative, while coupling reactions could produce biaryl compounds.

Scientific Research Applications

4-Cyclopropoxy-2-iodo-N-methylbenzamide has several applications in scientific research:

Organic Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Medicinal Chemistry: Investigated for its potential pharmacological properties and as a precursor for drug development.

Biological Studies: Used in the study of enzyme interactions and protein binding due to its unique structure.

Industrial Applications: Employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-iodo-N-methylbenzamide is not well-documented, but it is believed to interact with molecular targets through its functional groups. The iodine atom and cyclopropoxy group may facilitate binding to specific enzymes or receptors, influencing biological pathways. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Table 1: Key Molecular Features

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number
4-Cyclopropoxy-2-iodo-N-methylbenzamide	Cyclopropoxy (C4), Iodo (C2)	C₁₁H₁₂INO₂	345.13	Not reported
3-Bromo-4-methoxy-N-methylbenzamide	Bromo (C3), Methoxy (C4)	C₉H₁₀BrNO₂	244.09	337536-21-7
4-(Cyclopropylmethoxy)-N-(2-methylphenyl)benzamide	Cyclopropylmethoxy (C4), 2-Methylphenylamide	C₁₈H₁₉NO₂	281.36	1280978-05-3

Key Observations:

Halogen Substituents: The iodine atom in the target compound confers higher molecular weight and polarizability compared to the bromine in 3-bromo-4-methoxy-N-methylbenzamide. Bromine, being smaller and less polarizable, might offer better pharmacokinetic profiles in drug design contexts .

Oxygen-Containing Groups: The cyclopropoxy group (C4 in the target compound) introduces significant steric hindrance compared to the methoxy group in 3-bromo-4-methoxy-N-methylbenzamide. This could limit rotational freedom and affect binding affinity to target proteins .

The N-(2-methylphenyl) group in 4-(Cyclopropylmethoxy)-N-(2-methylphenyl)benzamide introduces aromaticity and π-π stacking capabilities, which are absent in the other compounds .